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Compound of Interest

Compound Name: 2-Iodophenol - d4

Cat. No.: B1147133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the supply and availability of 2-

Iodophenol-d4, a deuterated internal standard crucial for a range of analytical and research

applications. This document also outlines key experimental considerations and methodologies

relevant to its use.

Introduction to 2-Iodophenol-d4
2-Iodophenol-d4 is a stable, isotopically labeled version of 2-Iodophenol. The incorporation of

four deuterium atoms on the phenyl ring provides a distinct mass shift, making it an ideal

internal standard for quantitative analysis by mass spectrometry. Its primary applications are in

pharmacokinetic studies, metabolic profiling, and as a reference compound in environmental

and chemical analysis.

Supplier and Availability of 2-Iodophenol-d4
The availability of 2-Iodophenol-d4 is currently limited, with a small number of specialized

chemical suppliers offering this compound. Researchers may also consider custom synthesis

services for specific purity or quantity requirements.

Table 1: Supplier Information for 2-Iodophenol-d4
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Price

aromaLAB
2-Iodophenol-

d4

1021325-54-

1
95% min Not specified

Price on

request[1]

AstaTech,

Inc.

2-

IODOPHENO

L-D4

1021325-54-

1
0.95 Not specified

Not

specified[2]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

For researchers unable to source 2-Iodophenol-d4 directly, custom synthesis is a viable

alternative. Several companies specialize in the custom synthesis of deuterated compounds

and can produce 2-Iodophenol-d4 to meet specific research needs.

Experimental Protocols
While specific experimental protocols for 2-Iodophenol-d4 are not widely published,

methodologies for the non-deuterated analog, 2-Iodophenol, can be readily adapted. The

primary adjustments will be in the interpretation of mass spectrometry and NMR data to

account for the mass difference and the absence of specific proton signals.

General Synthesis Approach for Deuterated Phenols
The synthesis of 2-Iodophenol-d4 would likely involve the deuteration of phenol followed by

iodination. A general workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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